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Compound of Interest

Compound Name: Wieland-Miescher ketone

Cat. No.: B1293845 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical waste is paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the proper disposal of Wieland-
Miescher ketone, a common building block in the synthesis of complex organic molecules.

While not classified as a hazardous substance by OSHA, adherence to established chemical

waste protocols is essential.

Key Safety and Physical Properties
A thorough understanding of a chemical's properties is the first step in safe handling and

disposal. The following table summarizes the key quantitative data for Wieland-Miescher
ketone.[1][2][3][4]
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Property Value Source

CAS Number 20007-72-1 [1][2][3]

Molecular Formula C₁₁H₁₄O₂ [1][3]

Molar Mass 178.23 g/mol [1][3][4]

Appearance
Beige to brown crystalline

powder
[1][2]

Melting Point 47-50 °C [1][2][4]

Boiling Point Not available [2][5]

Flash Point 122 °C [1]

Solubility Not soluble in water [5]

NFPA 704 Rating Health: 0, Fire: 1, Reactivity: 0 [1]

Disposal Protocol: A Step-by-Step Approach
The following protocol outlines the necessary steps for the safe and compliant disposal of

Wieland-Miescher ketone from a laboratory setting. This procedure is based on general best

practices for chemical waste management.[6][7][8][9][10][11]

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-

resistant gloves, when handling Wieland-Miescher ketone.[2]

2. Waste Collection and Containerization:

Designate a specific, compatible waste container for Wieland-Miescher ketone waste. The

container must be in good condition, free of leaks or cracks, and have a secure, tightly fitting

lid.[7][9]

For solid waste, use a wide-mouth container to facilitate easy transfer.
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For solutions containing Wieland-Miescher ketone, use a liquid waste container. Do not mix

with incompatible waste streams. Ketones are generally collected with other organic

solvents.[6]

3. Labeling of Waste Containers:

Immediately label the waste container with the words "Hazardous Waste".[9]

Clearly identify the contents, including "Wieland-Miescher Ketone" and any other solvents

or chemicals present, with their approximate concentrations.[11]

Record the date when the waste was first added to the container.

4. Storage of Chemical Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.

Ensure the storage area is well-ventilated and away from sources of ignition.[2]

Segregate the container from incompatible chemicals.

5. Scheduling Waste Pickup:

Do not dispose of Wieland-Miescher ketone in the regular trash or pour it down the sink.[7]

Contact your institution's Environmental Health and Safety (EHS) department or the

equivalent office to arrange for the collection of the chemical waste.[6][8]

Follow their specific procedures for requesting a waste pickup.

6. Decontamination of Empty Containers:

An empty container that has held Wieland-Miescher ketone should be managed as

chemical waste unless properly decontaminated.

To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone or

ethanol). The resulting rinsate must be collected and disposed of as hazardous waste.[10]
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After triple-rinsing, the container can often be disposed of as regular laboratory glass or

plastic waste, but confirm this with your institutional guidelines. Deface any chemical labels

on the container before disposal.[10][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Wieland-Miescher ketone.
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Caption: Workflow for the proper disposal of Wieland-Miescher ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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